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Compound of Interest

Compound Name: Furfuryl hexanoate

Cat. No.: B1593814 Get Quote

Furfuryl hexanoate, also known as furan-2-ylmethyl hexanoate, is an ester formed from

furfuryl alcohol and hexanoic acid. It is recognized for its fruity and green aroma profile.

Identifier Value

IUPAC Name furan-2-ylmethyl hexanoate

Synonyms
Furfuryl caproate, Furfuryl n-hexanoate, 2-

Furylmethyl hexanoate

CAS Number 39252-02-3

Molecular Formula C₁₁H₁₆O₃

InChI
InChI=1S/C11H16O3/c1-2-3-4-7-11(12)14-9-10-

6-5-8-13-10/h5-6,8H,2-4,7,9H2,1H3

InChIKey IBIDUABZZSJJNF-UHFFFAOYSA-N

SMILES CCCCCC(=O)OCC1=CC=CO1

Physicochemical Properties
The following table summarizes the key physical and chemical properties of furfuryl
hexanoate.
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Property Value Reference

Molecular Weight 196.24 g/mol

Appearance Colorless to pale yellow liquid

Density 1.003 - 1.014 g/mL at 25 °C

Boiling Point 149-150 °C at 50 mm Hg

Refractive Index 1.452 - 1.459 at 20 °C

Flash Point 107.22 °C (225.00 °F)

Solubility
Insoluble in water; soluble in

oils

XLogP3 2.6

Spectroscopic Data
Spectroscopic data is critical for the structural elucidation and quality control of furfuryl
hexanoate. While full spectra are available in databases, this section provides key observed

peaks and fragments.

Spectroscopy Type Data Highlights Source / Database

¹H NMR Spectra available for review. Sigma-Aldrich

¹³C NMR Spectra available for review. Sigma-Aldrich

IR Spectroscopy
Spectra available for review

(technique: between salts).
Sigma-Aldrich

Mass Spectrometry (GC-MS)

Major m/z fragments and

relative intensity: 81 (99.99),

98 (40.82), 43 (25.72), 82

(21.52)

PubChem (from NIST)
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Synthesis Protocol: Fischer Esterification
(Representative Method)
Furfuryl hexanoate is typically synthesized via the Fischer esterification of furfuryl alcohol with

hexanoic acid, catalyzed by a strong acid. While specific industrial protocols are proprietary, the

following represents a standard laboratory procedure for this type of reaction.

Reaction: Furfuryl Alcohol + Hexanoic Acid ⇌ Furfuryl Hexanoate + Water

Materials:

Furfuryl alcohol

Hexanoic acid

Concentrated sulfuric acid (H₂SO₄) or p-Toluenesulfonic acid (TsOH) as a catalyst

Toluene or a similar solvent capable of forming an azeotrope with water

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Dean-Stark apparatus or soxhlet extractor with drying agent

Procedure:

Setup: A round-bottom flask is charged with equimolar amounts of furfuryl alcohol and

hexanoic acid. A solvent such as toluene is added (approx. 2 mL per gram of reactants). The

flask is fitted with a Dean-Stark apparatus and a reflux condenser.

Catalysis: A catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant

weight) is carefully added to the mixture.

Reaction: The mixture is heated to reflux. The water produced during the esterification is

removed azeotropically and collected in the Dean-Stark trap, driving the equilibrium towards
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the product. The reaction is monitored by tracking the amount of water collected or by

techniques like TLC or GC.

Work-up: Once the reaction is complete, the mixture is cooled to room temperature. The

organic layer is washed sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and finally with brine.

Drying and Concentration: The separated organic layer is dried over an anhydrous drying

agent (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure using a

rotary evaporator.

Purification: The resulting crude ester can be further purified by vacuum distillation to yield

pure furfuryl hexanoate.

Visualization of Synthesis and Metabolism
Synthesis Workflow
The following diagram illustrates the general experimental workflow for the synthesis of furfuryl
hexanoate via Fischer Esterification.
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Caption: Experimental workflow for the synthesis of furfuryl hexanoate.
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Metabolic Pathway
For drug development professionals, understanding the metabolic fate of a compound is

essential. Furfuryl esters are not expected to persist in their original form in vivo. They are

anticipated to undergo rapid enzymatic hydrolysis followed by oxidation.
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Caption: Expected metabolic pathway of furfuryl hexanoate in vivo.
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Metabolism, Safety, and Handling
Metabolism: Furfuryl hexanoate is expected to be rapidly hydrolyzed by carboxylesterases in

the body to yield furfuryl alcohol and hexanoic acid. Hexanoic acid, a simple fatty acid, enters

standard metabolic pathways. Furfuryl alcohol is oxidized first to furfural and then to 2-furoic

acid. The furoic acid is subsequently conjugated, primarily with glycine, and excreted in the

urine. This rapid hydrolysis and metabolism into well-characterized endogenous or readily

excreted substances suggest a low potential for accumulation.

Safety and Handling:

Hazards: May be harmful if swallowed, inhaled, or absorbed through the skin. May cause

irritation to the skin, eyes, and respiratory tract.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.

Storage: Store in a cool, dry place in a tightly sealed container, away from incompatible

materials such as strong oxidizing agents.

Fire: Combustible. Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide

for extinction.

This guide provides a foundational understanding of furfuryl hexanoate for scientific and

research applications. For detailed toxicological endpoints or specific applications, further

investigation into specialized literature is recommended.

To cite this document: BenchChem. [Compound Identification and Chemical Structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593814#furfuryl-hexanoate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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